![molecular formula C15H22N4O B7681302 2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide](/img/structure/B7681302.png)
2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide
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Overview
Description
2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide, also known as Cmpd-1, is a small molecule inhibitor that has been identified as a promising therapeutic agent in cancer treatment. This compound has shown significant potential in inhibiting the growth of cancer cells, and its mechanism of action has been extensively studied in scientific research.
Mechanism of Action
2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide targets the protein kinase CK2, which is involved in several cellular processes, including cell proliferation, survival, and differentiation. By inhibiting CK2, this compound disrupts the signaling pathways that are critical for cancer cell growth and survival, leading to the inhibition of cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in cancer cells. This compound induces apoptosis, or programmed cell death, in cancer cells, which is a critical mechanism for inhibiting cancer cell growth. This compound also inhibits angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and survival of cancer cells.
Advantages and Limitations for Lab Experiments
2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide has several advantages as a research tool in the laboratory. This compound is highly specific for CK2 and has shown promising results in inhibiting cancer cell growth. However, the synthesis of this compound is a complex process, which may limit its availability for research purposes.
Future Directions
Several future directions for research on 2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide can be identified. One area of research is the development of more efficient synthesis methods for this compound, which would increase its availability for research purposes. Another area of research is the identification of biomarkers that can predict the response to this compound in cancer patients. Additionally, the combination of this compound with other cancer therapies is an area of research that holds significant promise for improving cancer treatment outcomes. Finally, the evaluation of the safety and efficacy of this compound in clinical trials is an essential direction for future research.
Synthesis Methods
The synthesis of 2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide is a complex process that involves several steps. The starting material for the synthesis is 2-cyanopyridine, which is reacted with methylamine to form N-methyl-2-cyanopyridine. This intermediate is then reacted with 2-methylpentan-2-amine to form the final product, this compound.
Scientific Research Applications
2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide has been extensively studied in scientific research for its potential use in cancer treatment. Several studies have shown that this compound inhibits the growth of cancer cells by targeting specific signaling pathways that are involved in cell proliferation and survival. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
Properties
IUPAC Name |
2-[(5-cyanopyridin-2-yl)-methylamino]-N-(2-methylpentan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O/c1-5-8-15(2,3)18-14(20)11-19(4)13-7-6-12(9-16)10-17-13/h6-7,10H,5,8,11H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJHOSTMYELFPFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C)NC(=O)CN(C)C1=NC=C(C=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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